Cas no 50561-08-5 (2H-Pyran, 4-ethynyltetrahydro-2,2-dimethyl-)

• Product Name: 2H-Pyran, 4-ethynyltetrahydro-2,2-dimethyl-
• CAS No: 50561-08-5
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 364645
• PubChem ID: 12570970
• Update Time: 2025-04-19

2H-Pyran, 4-ethynyltetrahydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-ethynyltetrahydro-2,2-dimethyl-
• 4-ethynyl-2,2-dimethyloxane
• DTXSID20502950
• 50561-08-5

• Inchi： 1S/C9H14O/c1-4-8-5-6-10-9(2,3)7-8/h1,8H,5-7H2,2-3H3
• InChI Key： DIBSUUBXDLKPBG-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)CC1(C)C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23